Cas no 33528-63-1 (dodecane-1,12-dithiol)

• Product Name: dodecane-1,12-dithiol
• CAS No: 33528-63-1
• MF: C₁₂H₂₆S₂
• MW: 234.464841365814
• MDL: MFCD00039655
• CID: 294298
• PubChem ID: 1991256
• Update Time: 2025-04-19

dodecane-1,12-dithiol Chemical and Physical Properties

Names and Identifiers

• 1,12-Dodecanedithiol
• dodecane-1,12-dithiol
• 1,12-DIMERCAPTODODECANE
• Dodecamethylendimercaptan
• Dodecan-1,12-dithiol
• Dodecandithiol
• DTXSID50365833
• FT-0728837
• EN300-8661998
• 33528-63-1
• SCHEMBL133805
• SCHEMBL5826152

• MDL： MFCD00039655
• Inchi： 1S/C12H26S2/c13-11-9-7-5-3-1-2-4-6-8-10-12-14/h13-14H,1-12H2
• InChI Key： NVUDVUDVVXAWGV-UHFFFAOYSA-N
• SMILES： SCCCCCCCCCCCCS

Computed Properties

• Exact Mass: 234.14800
• Monoisotopic Mass: 234.14759318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 11
• Complexity: 82.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 2Ų

Experimental Properties

• Density: 0.9469 (estimate)
• Boiling Point: 346.8°C (estimate)
• Flash Point: 131.1°C
• Refractive Index: 1.4943 (estimate)
• PSA: 77.60000
• LogP: 4.74700